Cas no 18377-89-4 (Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI))

• Product Name: Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI)
• CAS No: 18377-89-4
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 907133
• PubChem ID: 45122827
• Update Time: 2025-07-17

Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI)
• 18377-89-4
• DB-277105
• 4-(1H-1,2,4-Triazol-3-yl)morpholine
• EN300-6774416
• MORPHOLINE, 4-(1H-1,2,4-TRIAZOL-3-YL)-
• SCHEMBL3222601
• 4-(4H-1,2,4-triazol-3-yl)morpholine
• Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI)

• Inchi： 1S/C6H10N4O/c1-3-11-4-2-10(1)6-7-5-8-9-6/h5H,1-4H2,(H,7,8,9)
• InChI Key： RDEXLPZSVFTQSM-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC=NN2)CC1

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI)

Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound, identified by its CAS number 18377-89-4, represents a fascinating derivative of morpholine combined with a 1H-1,2,4-triazole moiety. The integration of these two distinct pharmacophores not only enhances its molecular complexity but also opens up a plethora of potential applications in drug discovery and therapeutic development.

The structural composition of Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI) encompasses a morpholine ring system linked to a triazole ring at the 4-position. This configuration imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for designing novel bioactive compounds. The morpholine moiety is known for its ability to enhance solubility and bioavailability in drug molecules, while the triazole ring is recognized for its broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory effects.

In recent years, there has been a surge in research focusing on the development of new therapeutic agents derived from heterocyclic compounds. Among these, derivatives of morpholine and triazole have shown particular promise. Studies have demonstrated that the combination of these two pharmacophores can lead to compounds with enhanced pharmacological properties. For instance, Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI) has been investigated for its potential as an intermediate in the synthesis of drugs targeting various diseases.

One of the most compelling aspects of Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI) is its role in medicinal chemistry as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The triazole moiety, in particular, has been shown to interact with specific amino acid residues in target proteins, leading to potent inhibition of their activity.

The synthesis of Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between morpholine derivatives and azides or halogenated triazoles under controlled conditions. Advances in catalytic methods have further streamlined these processes, making it more feasible to produce this compound on an industrial scale.

The pharmacological profile of Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI) has been extensively studied in preclinical models. Initial findings suggest that it exhibits significant activity against various pathogens and disease-causing agents. Notably, it has shown promise in inhibiting the growth of certain bacteria and fungi by disrupting essential cellular processes. Additionally, preclinical trials have indicated potential therapeutic benefits in treating inflammatory conditions by modulating immune responses.

The potential applications of Morpholine, 4-(1H-1,2,4-triazol-3-yl)- (9CI) extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its ability to interact with biological systems. For example, derivatives of this compound have been investigated as herbicides and fungicides due to their efficacy in controlling plant pathogens without harming crops.

In conclusion,Morpholine, 4-(1H-1, 2, 4-triazol^-3-yl-^(9CI)) represents a remarkable compound with diverse applications in pharmaceuticals and beyond. Its unique structural features make it an invaluable tool for drug discovery and development. As research continues to uncover new therapeutic possibilities,Morpholine, 4-(1H, -triazol^-3-yl-^(9CI)) is poised to play a pivotal role in addressing some of the most pressing challenges in medicine and biotechnology.